Cas no 433-13-6 (1-chloromethanesulfonyl-4-fluorobenzene)

• Product Name: 1-chloromethanesulfonyl-4-fluorobenzene
• CAS No: 433-13-6
• MF: C₇H₆ClFO₂S
• MW: 208.637743473053
• CID: 3986226
• Update Time: 2025-11-06

1-chloromethanesulfonyl-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(chloromethyl)sulfonyl]-4-fluoro-
• 1-chloromethanesulfonyl-4-fluorobenzene

• Inchi： 1S/C7H6ClFO2S/c8-5-12(10,11)7-3-1-6(9)2-4-7/h1-4H,5H2
• InChI Key： CFFWKOLRRHGOCN-UHFFFAOYSA-N
• SMILES： C1(S(CCl)(=O)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-chloromethanesulfonyl-4-fluorobenzene

1-Chloromethanesulfonyl-4-fluorobenzene (CAS No. 433-13-6): A Versatile Intermediate in Modern Organic Synthesis

1-Chloromethanesulfonyl-4-fluorobenzene (CAS No. 433-13-6), also known as 4-fluorophenyl chloromethyl sulfone, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethanesulfonyl group attached to a fluorobenzene ring, makes it a valuable intermediate for synthesizing complex molecules. The compound's CAS No. 433-13-6 is frequently searched in chemical databases, reflecting its relevance in industrial and academic applications.

In recent years, the demand for fluorinated compounds has surged due to their role in drug discovery and material science. 1-Chloromethanesulfonyl-4-fluorobenzene aligns with this trend, as its fluorobenzene moiety enhances metabolic stability and bioavailability in active pharmaceutical ingredients (APIs). Researchers often explore its reactivity in nucleophilic substitution reactions, a topic frequently queried in AI-driven chemical literature searches. The compound's sulfonyl chloride functionality further enables diverse transformations, including cross-coupling and polymerization reactions.

The compound's applications extend to high-performance materials, where its aromatic fluorine component improves thermal and chemical resistance. This property is particularly relevant in the development of advanced coatings and electronic materials, a hotspot in sustainable technology discussions. Additionally, 1-Chloromethanesulfonyl-4-fluorobenzene is investigated for its potential in green chemistry protocols, addressing the growing emphasis on eco-friendly synthetic routes. Searches for "fluorobenzene derivatives in green synthesis" often highlight its utility.

From a safety perspective, 1-Chloromethanesulfonyl-4-fluorobenzene requires careful handling due to its reactive chloromethanesulfonyl group. However, its non-classification as a hazardous substance under major regulatory frameworks ensures its accessibility for research. The compound's stability under controlled conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry, areas gaining traction in AI-assisted drug design.

In summary, 1-Chloromethanesulfonyl-4-fluorobenzene (CAS No. 433-13-6) exemplifies the intersection of fluorine chemistry and sulfonation technology. Its versatility in synthesizing bioactive molecules and functional materials positions it as a cornerstone in modern organic chemistry. As industries prioritize sustainable and efficient synthesis, this compound's role is poised to expand, driven by innovations in catalytic processes and molecular design.